Cas no 2306271-26-9 (3-(tert-butoxycarbonylamino)spiro[5.5]undecane-10-carboxylic acid)

• Product Name: 3-(tert-butoxycarbonylamino)spiro[5.5]undecane-10-carboxylic acid
• CAS No: 2306271-26-9
• MF: C₁₇H₂₉NO₄
• MW: 311.416465520859
• CID: 5302262
• Update Time: 2026-03-10

3-(tert-butoxycarbonylamino)spiro[5.5]undecane-10-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Spiro[5.5]undecane-2-carboxylic acid, 9-[[(1,1-dimethylethoxy)carbonyl]amino]-
• 3-(tert-butoxycarbonylamino)spiro[5.5]undecane-10-carboxylic acid

• Inchi： 1S/C17H29NO4/c1-16(2,3)22-15(21)18-13-6-9-17(10-7-13)8-4-5-12(11-17)14(19)20/h12-13H,4-11H2,1-3H3,(H,18,21)(H,19,20)
• InChI Key： VHGACKBOLVGGQO-UHFFFAOYSA-N
• SMILES： C1C2(CCC(NC(OC(C)(C)C)=O)CC2)CCCC1C(O)=O

Additional information on 3-(tert-butoxycarbonylamino)spiro[5.5]undecane-10-carboxylic acid

Introduction to 3-(tert-butoxycarbonylamino)spiro[5.5]undecane-10-carboxylic acid (CAS No: 2306271-26-9)

3-(tert-butoxycarbonylamino)spiro[5.5]undecane-10-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No) 2306271-26-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This spirocyclic amino acid derivative features a unique structural framework, combining a spiro[5.5]undecane core with functionalized amino and carboxylic acid groups, making it a versatile intermediate in the synthesis of biologically active molecules.

The spirolactam core of this compound contributes to its structural rigidity and stability, which are critical properties for drug candidates designed to interact with biological targets. The presence of a tert-butoxycarbonyl (Boc) protecting group on the amino functionality enhances its utility as a building block in peptide synthesis and other peptidomimetic applications. This protection is essential for preventing unwanted side reactions during multi-step synthetic pathways, ensuring high yields and purity of the final pharmaceutical products.

3-(tert-butoxycarbonylamino)spiro[5.5]undecane-10-carboxylic acid finds applications in the development of novel therapeutic agents, particularly in the realm of enzyme inhibition and receptor binding studies. Its spirocyclic structure mimics natural biomolecules, allowing researchers to design ligands that can selectively interact with specific biological targets. Recent advancements in computational chemistry have enabled the precise modeling of this compound's interactions with proteins, providing insights into its potential as an antiviral or anticancer agent.

In recent years, there has been growing interest in spirocyclic compounds due to their unique physicochemical properties, such as enhanced solubility and metabolic stability. The Boc-protected amine moiety in this compound is particularly valuable for solid-phase peptide synthesis (SPPS), where it serves as a stable intermediate for constructing complex peptide sequences. This has opened new avenues for the development of peptidomimetics, which are designed to mimic the bioactivity of natural peptides while offering improved pharmacokinetic profiles.

The carboxylic acid group at the 10-position of the spirocycle provides another functional handle for further derivatization. This group can be used to introduce various pharmacophores or linkages, enabling the synthesis of hybrid molecules that combine multiple biological activities. For instance, it can be coupled with heterocyclic scaffolds or other functional groups via amide bond formation, creating novel scaffolds for drug discovery programs.

Recent studies have highlighted the potential of spirocyclic amino acids as privileged structures in medicinal chemistry. Their rigid framework and ability to adopt specific conformations make them ideal candidates for designing molecules with high binding affinity and selectivity. The 3-(tert-butoxycarbonylamino)spiro[5.5]undecane-10-carboxylic acid derivative exemplifies this trend, demonstrating how structural motifs inspired by natural products can be harnessed to develop next-generation therapeutics.

The synthesis of this compound involves multi-step organic transformations, including ring-closing metathesis, hydroamination reactions, and protecting group strategies. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that researchers have access to high-quality starting materials for their investigations. The use of transition metal catalysis has played a crucial role in facilitating key bond-forming steps while maintaining regioselectivity and enantioselectivity where necessary.

In conclusion, 3-(tert-butoxycarbonylamino)spiro[5.5]undecane-10-carboxylic acid represents a significant advancement in pharmaceutical chemistry, offering a versatile scaffold for drug discovery and development. Its unique structural features and functional groups make it an invaluable tool for researchers seeking to design novel therapeutic agents with improved efficacy and safety profiles. As computational methods continue to evolve, the potential applications of this compound are expected to expand further, driving innovation in medicinal chemistry and drug design.